Cas no 1067882-67-0 (2-(2-bromo-4,5-difluorophenyl)ethan-1-ol)

• Product Name: 2-(2-bromo-4,5-difluorophenyl)ethan-1-ol
• CAS No: 1067882-67-0
• MF: C₈H₇BrF₂O
• MW: 237.041388750076
• CID: 5989529
• PubChem ID: 68615534
• Update Time: 2025-05-20

2-(2-bromo-4,5-difluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4,5-difluorophenyl)ethan-1-ol
• EN300-1926091
• SCHEMBL3368244
• 2-(2-bromo-4,5-difluorophenyl)ethanol
• A1-60175
• 1067882-67-0

• Inchi： 1S/C8H7BrF2O/c9-6-4-8(11)7(10)3-5(6)1-2-12/h3-4,12H,1-2H2
• InChI Key： RMKSNYVFWIBWNI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CCO)F)F

Computed Properties

• Exact Mass: 235.96483g/mol
• Monoisotopic Mass: 235.96483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-bromo-4,5-difluorophenyl)ethan-1-ol

Comprehensive Overview of 2-(2-bromo-4,5-difluorophenyl)ethan-1-ol (CAS No. 1067882-67-0)

2-(2-bromo-4,5-difluorophenyl)ethan-1-ol (CAS No. 1067882-67-0) is a halogenated aromatic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromo and difluoro substitutions, serves as a versatile intermediate in organic synthesis. Its unique structure makes it valuable for constructing complex molecules, particularly in the development of active pharmaceutical ingredients (APIs) and specialty chemicals. Researchers and industries are increasingly exploring its potential due to its reactivity and adaptability in cross-coupling reactions.

The growing interest in fluorinated compounds and brominated intermediates has positioned 2-(2-bromo-4,5-difluorophenyl)ethan-1-ol as a focal point in modern synthetic chemistry. Fluorinated aromatic compounds, in particular, are gaining traction due to their enhanced metabolic stability and bioavailability, making them critical in drug discovery. Searches for "fluorinated phenyl derivatives" and "bromo-fluorinated building blocks" have surged, reflecting the demand for such specialized chemicals. This compound’s role in Suzuki-Miyaura couplings and palladium-catalyzed reactions further underscores its importance.

From an industrial perspective, CAS No. 1067882-67-0 is often discussed in contexts like high-throughput screening and medicinal chemistry optimization. Its synthesis involves precise control of reaction conditions to ensure high purity and yield, a topic frequently queried in academic and professional forums. Questions such as "how to synthesize 2-(2-bromo-4,5-difluorophenyl)ethan-1-ol" or "applications of difluorophenyl derivatives" highlight the compound’s relevance. Additionally, its compatibility with green chemistry principles—such as minimizing waste and using safer solvents—aligns with current sustainability trends.

The compound’s physicochemical properties, including its molecular weight (C₈H₇BrF₂O), melting point, and solubility, are critical for formulation scientists. Recent studies emphasize its utility in designing pro-drugs and bioconjugates, where the hydroxyl group offers functionalization opportunities. Searches for "halogenated alcohol derivatives" or "difluorophenyl ethanol uses" often lead to discussions about this compound’s role in innovative therapeutics.

In summary, 2-(2-bromo-4,5-difluorophenyl)ethan-1-ol (CAS No. 1067882-67-0) exemplifies the intersection of structural complexity and practical utility in chemical research. Its alignment with trends like precision medicine and sustainable synthesis ensures its continued prominence in scientific literature and industrial applications. For researchers seeking reliable synthetic pathways or advanced intermediates, this compound remains a cornerstone of innovation.